Prv-IN-1

• Molecular Formula: C20H28N4O3
• Molecular Weight: 372.5 g/mol
• InChI: InChI=1S/C20H28N4O3/c1-22(2)7-6-21-20(26)17-14-23(3)18-5-4-15(12-16(18)19(17)25)13-24-8-10-27-11-9-24/h4-5,12,14H,6-11,13H2,1-3H3,(H,21,26)
• InChIKey: IWAMYUVISHANEM-UHFFFAOYSA-N

PRV-IN-1 (c14): A High-Potency Non-Nucleoside DNA Polymerase Inhibitor for Pseudorabies Virus Research

PRV-IN-1 (designated compound c14) is a non-nucleoside small molecule inhibitor that targets the DNA polymerase (DNA pol) of pseudorabies virus (PRV), a significant pathogen affecting swine health with increasing zoonotic potential [1]. It exhibits potent antiviral activity with a reported EC50 of 14 pM and a CC50 of 343.7 μM in cellular assays, demonstrating a wide drug safety margin [1]. PRV-IN-1 was discovered via reinforcement learning-guided design based on HSV-1 DNA pol inhibitors and represents a promising lead compound for anti-PRV therapeutic development [1].

Target PRV DNA polymerase inhibition research

Class Non-nucleoside inhibitor tool compound

Workflow PRV antiviral research & target engagement studies

• [1] Wei L, et al. Design of the Inhibitors for Pseudorabies Virus Replication by Reinforcement Learning from HSV-1 DNA Polymerase Inhibitors. ACS Omega. 2025 Jan 23;10(4):3389-3397. doi: 10.1021/acsomega.4c06508. View Source

Why Generic Antiviral Substitution Fails: Differentiated Potency and Safety of PRV-IN-1

Broad-spectrum antiherpetic agents like acyclovir exhibit limited efficacy against PRV due to suboptimal target engagement and emerging resistance, underscoring the need for more potent and selective inhibitors [1]. While the repurposed HSV-1 inhibitor PNU-183792 provided an initial foothold (EC50 = 100 pM), its relatively high cytotoxicity (CC50 = 45.2 μM) narrows its therapeutic utility [1]. PRV-IN-1 (c14) addresses these deficiencies through rational molecular optimization, achieving a 6-fold increase in antiviral potency and an 8-fold reduction in cytotoxicity, thereby offering a superior pharmacological profile that cannot be replicated by generic substitutions [1].

Broad-spectrum antiherpetic (acyclovir)

May exhibit limited target engagement and emerging resistance against PRV DNA pol; direct substitution may not reproduce reported outcomes

Parent scaffold PNU-183792

Reported higher cytotoxicity profile may narrow research-use window; molecular optimization changes assay-response context

• [1] Wei L, et al. Design of the Inhibitors for Pseudorabies Virus Replication by Reinforcement Learning from HSV-1 DNA Polymerase Inhibitors. ACS Omega. 2025 Jan 23;10(4):3389-3397. doi: 10.1021/acsomega.4c06508. View Source

PRV-IN-1 Quantitative Evidence Guide: Head-to-Head Performance vs. PNU-183792

Antiviral Potency: PRV-IN-1 (c14) is 6-Fold More Potent than PNU-183792 in Cellular Assays

PRV-IN-1 (c14) demonstrates a 6-fold improvement in cellular antiviral potency compared to its parent scaffold, PNU-183792, as measured by EC50 in PRV-infected PK-15 cells [1].

Antiviral Potency

Head-to-head

EC50 14 pM

vs PNU-183792 EC50 100 pM

6-fold lower EC50

Supports antiviral endpoint assessment in cell model

PK-15 cells, PRV infection, 48–72 h

Evidence Dimension	Antiviral potency (EC50)
Target Compound Data	14 pM
Comparator Or Baseline	PNU-183792, EC50 = 100 pM
Quantified Difference	6-fold lower EC50 (14 pM vs. 100 pM)
Conditions	PK-15 cell assay, PRV infection (MOI not specified), 48-72 hours

Why This Matters

This quantifiable potency advantage directly translates to lower effective concentrations in vitro, reducing compound usage and potentially enabling lower dosing in downstream in vivo studies.

• [1] Wei L, et al. Design of the Inhibitors for Pseudorabies Virus Replication by Reinforcement Learning from HSV-1 DNA Polymerase Inhibitors. ACS Omega. 2025 Jan 23;10(4):3389-3397. doi: 10.1021/acsomega.4c06508. View Source

Cytotoxicity Profile: PRV-IN-1 Exhibits 8-Fold Lower Cytotoxicity and a 20-Million-Fold Safety Margin

PRV-IN-1 (c14) demonstrates significantly reduced cytotoxicity with a CC50 of 343.7 μM, representing an 8-fold improvement over PNU-183792 (CC50 = 45.2 μM) [1]. The resulting selectivity index (SI = CC50/EC50) for PRV-IN-1 is approximately 24.5 million, indicating an exceptionally wide drug safety window [1].

Cytotoxicity Profile

Head-to-head

CC50 343.7 μM

vs PNU-183792 CC50 45.2 μM

SI ~24.5 million

Supports cytotoxicity differentiation from parent scaffold

PK-15 viability assay, 72 h

Evidence Dimension	Cytotoxicity (CC50)
Target Compound Data	343.7 μM
Comparator Or Baseline	PNU-183792, CC50 = 45.2 μM
Quantified Difference	8-fold higher CC50; approximately 20,000,000-fold safety margin
Conditions	PK-15 cell viability assay, 72 hours

Why This Matters

A wider safety margin minimizes off-target cellular toxicity in experimental settings, ensuring that observed antiviral effects are due to specific target engagement rather than general cytotoxicity, which is critical for reliable mechanistic studies.

• [1] Wei L, et al. Design of the Inhibitors for Pseudorabies Virus Replication by Reinforcement Learning from HSV-1 DNA Polymerase Inhibitors. ACS Omega. 2025 Jan 23;10(4):3389-3397. doi: 10.1021/acsomega.4c06508. View Source

Mechanistic Differentiation: PRV-IN-1 Forms Additional Electrostatic and Hydrogen-Bond Interactions with GTP

Molecular docking studies reveal that PRV-IN-1 (c14) retains the core interactions of PNU-183792 (hydrogen bonds with LEU577, TYR578, and π-π stacking with NTP) but gains an additional electrostatic and hydrogen-bonding interaction with the phosphoric acid moiety of GTP [1]. This enhanced binding interaction is not observed in the parent compound or reported analogs [1].

Binding Interaction

Method context

Additional electrostatic & H-bond with GTP phosphate

Molecular docking; not observed in PNU-183792

May confer target selectivity context; requires experimental validation

In silico model of PRV DNA pol

Evidence Dimension	Molecular interaction profile
Target Compound Data	Additional electrostatic/hydrogen bond with GTP phosphate
Comparator Or Baseline	PNU-183792, lacks this interaction
Quantified Difference	N/A (qualitative structural advantage)
Conditions	In silico molecular docking; PRV DNA pol model

Why This Matters

This unique binding feature provides a molecular rationale for the compound's improved potency and may confer greater target selectivity, reducing the likelihood of cross-reactivity with host polymerases or off-target proteins.

• [1] Wei L, et al. Design of the Inhibitors for Pseudorabies Virus Replication by Reinforcement Learning from HSV-1 DNA Polymerase Inhibitors. ACS Omega. 2025 Jan 23;10(4):3389-3397. doi: 10.1021/acsomega.4c06508. View Source

Viral Load Reduction: PRV-IN-1 Suppresses PRV Copies by Over 3-Log at Low Nanomolar Concentrations

In cellular antiviral assays, PRV-IN-1 (c14) at a concentration of 1.4 nM reduces PRV genomic copies to approximately 1.4 × 10^3 copies/μL, compared to the untreated control which shows approximately 8.1 × 10^6 copies/μL [1]. This represents a greater than 3-log reduction in viral burden at a concentration far below the EC50 value [1].

Viral Load Reduction

Head-to-head

~5,800-fold reduction

1.4 nM treatment vs untreated control

Viral copies 1.4×10³ vs 8.1×10⁶ copies/μL

Supports dose-dependent viral suppression assessment

PK-15 cells, 1.4 nM c14

Evidence Dimension	Viral load reduction
Target Compound Data	1.4 × 10^3 copies/μL at 1.4 nM
Comparator Or Baseline	Untreated control: 8.1 × 10^6 copies/μL
Quantified Difference	~5,800-fold reduction in viral copies
Conditions	PK-15 cells, 1.4 nM c14 treatment, PRV infection

Why This Matters

Demonstrates that PRV-IN-1 achieves profound viral suppression at concentrations achievable in experimental systems, validating its suitability for in vitro mechanistic studies and dose-ranging experiments.

• [1] Wei L, et al. Design of the Inhibitors for Pseudorabies Virus Replication by Reinforcement Learning from HSV-1 DNA Polymerase Inhibitors. ACS Omega. 2025 Jan 23;10(4):3389-3397. doi: 10.1021/acsomega.4c06508. View Source

PRV-IN-1 Research and Industrial Application Scenarios

In Vitro High-Throughput Screening for PRV Antiviral Discovery

PRV-IN-1 serves as an ideal reference control or positive comparator in high-throughput cellular assays designed to identify novel PRV inhibitors. Its established EC50 of 14 pM and CC50 of 343.7 μM provide a benchmark for evaluating new compounds in PK-15 cell-based screens, enabling robust assessment of potency and selectivity windows [1].

Mechanistic Studies of Non-Nucleoside DNA Polymerase Inhibition

Due to its well-characterized binding mode featuring an additional interaction with GTP phosphate, PRV-IN-1 is a valuable tool compound for biochemical and structural biology investigations into the PRV DNA polymerase active site [1]. Researchers can use PRV-IN-1 to probe the functional consequences of disrupting GTP binding and to validate computational models of inhibitor-enzyme interactions.

Lead Optimization and Structure-Activity Relationship (SAR) Campaigns

The quantifiable 6-fold potency improvement and 8-fold cytotoxicity reduction over the parent compound PNU-183792 make PRV-IN-1 a critical starting point for SAR studies [1]. Medicinal chemistry teams can use PRV-IN-1 as a scaffold for further derivatization aimed at enhancing oral bioavailability or in vivo efficacy, with clear metrics to guide iterative optimization.

Application

Selection Property

Validation Focus

Antiviral screening studies

Reported potency and selectivity profile

Benchmarking of antiviral activity vs cytotoxicity in cell model

Mechanistic studies of DNA polymerase inhibition

Binding mode characterization

GTP interaction and target engagement analysis

Lead optimization SAR campaigns

Scaffold differentiation from PNU-183792

Assessment of potency and cytotoxicity profile changes

• [1] Wei L, et al. Design of the Inhibitors for Pseudorabies Virus Replication by Reinforcement Learning from HSV-1 DNA Polymerase Inhibitors. ACS Omega. 2025 Jan 23;10(4):3389-3397. doi: 10.1021/acsomega.4c06508. View Source